Cas no 461-58-5 (Dicyandiamide)

• Product Name: Dicyandiamide
• CAS No: 461-58-5
• MF: C₂H₄N₄
• MW: 84.0799589157104
• MDL: MFCD00008066
• CID: 37566
• PubChem ID: 24894150
• Update Time: 2025-07-31

Dicyandiamide Chemical and Physical Properties

Names and Identifiers

• Dicyandiamide
• N-Cyanoguanidine
• Dicyanodiamide
• Dicyandiamide (Cyanoguanidine)
• DCD
• 1-Cyanoguanidine
• 2-Cyanoguanidine
• Cyanoguanidine
• Cyanoguanidine (Metformin Related Compound A)
• Cyanoguanidine Metformin Related Compound A USP
• Dicyanodiamide (Cyanoguanidine)
• DCDA
• Metformin impurity A
• Metformin Related Compound A
• Solarbio
• Dyhard 100s,ecure 14
• Guanidine, cyano-
• Pyroset DO
• Dicyandiamido
• Epicure DICY 7
• Dicyandiamin
• Epicure DICY 15
• Araldite HT 986
• Bakelite VE 2560
• Araldite XB 2979B
• Araldite XB 2879B
• Guanidine, N-cyano-
• Dicyandiamin [German]
• cyano-guanidin
• Dicy
• XB 2879B
• Guanidine-1-carbonitrile
• M9B1R0C16H
• NSC2031
• QGBSISYHAICWAH-UHFFFAOYSA-N
• J3.635H
• Cyanoguanidine,(S)
• 157480-33-6
• AI3-14632
• cyano-guanidine
• Z203045078
• CYANOGUANIDINE [HSDB]
• Guanidine-15N3, cyano-15N-
• EC 207-312-8
• CCG-214839
• CHEMBL3183942
• Cyanamide metabolite
• AKOS000118777
• NSC-2031
• CHEBI:147423
• Dicyanodiamide (210 degrees C) Melting Point Standard
• 26591-10-6
• DTXCID50354
• DICYANODIAMIDE [MI]
• AKOS005208673
• 1-cyano-guanidine
• W-106101
• Q905401
• NCGC00249058-01
• EINECS 207-312-8
• DTXSID1020354
• Cyanoguanidine Metformin Related Compound A USP
• 461-58-5
• 3-cyanoguanidine
• Adeka EH 3636AS
• NCN=C(NH2)2
• Cyanoguanidine, >=95.0% (HPLC), pharmaceutical impurity standard
• CAS-461-58-5
• Dyhard 100S
• CCRIS 3478
• Dicyandiamide, 99%
• D78355
• NCGC00259063-01
• HSDB 2126
• METFORMIN HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• BP-31003
• EN300-21430
• FT-0624736
• CS-0015691
• Dicyanadiamide
• Dicyanediamide
• ACR-H 3636
• NCGC00256355-01
• F0001-1248
• NS00003801
• Tox21_201513
• MFCD00008066
• UNII-M9B1R0C16H
• Metformin impurity A, European Pharmacopoeia (EP) Reference Standard
• NSC 2031
• Tox21_302730
• Adeka EH 3636
• InChI=1/C2H4N4/c3-1-6-2(4)5/h(H4,4,5,6
• Metformin Hydrochloride Imp. A (EP): Cyanoguanidine
• STL141074
• NCyanoguanidine
• ACRH 3636
• BBL009709
• guanidine, cyano
• STL483054
• 1Cyanoguanidine
• 2Cyanoguanidine
• METFORMIN HYDROCHLORIDE IMPURITY A (EP IMPURITY)

• MDL： MFCD00008066
• Inchi： 1S/C2H4N4/c3-1-6-2(4)5/h(H4,4,5,6)
• InChI Key： QGBSISYHAICWAH-UHFFFAOYSA-N
• SMILES： N/C(=N/C#N)/N
• BRN： 605637

Computed Properties

• Exact Mass: 84.04360
• Monoisotopic Mass: 84.043596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 88.2

Experimental Properties

• Color/Form: White prismatic crystalline powder
• Density: 1.40
• Melting Point: 208-211 °C (lit.)
• Boiling Point: 144.35°C (rough estimate)
• Flash Point: 92.8oC
• Refractive Index: 1.6260 (estimate)
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: 32 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents, strong bases.
• PSA: 85.69000
• LogP: 0.14148
• Merck: 3092
• λmax: 218(lit.)
• Color/Form: 50 μg/mL in methanol
• Solubility: Soluble in water, soluble in ethanol, slightly soluble in diethyl ether
• Sensitiveness: Sensitive to humidity

Dicyandiamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R20/21/22
• Safety Instruction： S22-S24/25
• RTECS：ME9950000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Dicyandiamide

Dicyandiamide (CAS No. 461-58-5): A Versatile Compound in Modern Chemical Research

Dicyandiamide, chemically known as 1,3-dicyano-2-aminopropane, is a significant compound in the realm of chemical and pharmaceutical research. With the CAS number 461-58-5, this heterocyclic organic compound has garnered considerable attention due to its diverse applications and structural properties. Its molecular formula, C₄N₄H₆, underscores its rich nitrogen content, which makes it a valuable intermediate in synthesizing various bioactive molecules.

The compound's unique structure, featuring two cyano groups and an amine group, lends itself to a wide array of chemical transformations. These include condensation reactions, cyclization processes, and polymerization mechanisms, making Dicyandiamide a staple in synthetic organic chemistry. Its reactivity profile has been extensively studied for potential applications in drug development, agrochemicals, and material science.

Recent advancements in the field of medicinal chemistry have highlighted the role of Dicyandiamide as a precursor in designing novel therapeutic agents. For instance, researchers have explored its derivatives as potential inhibitors of enzymes involved in inflammatory pathways. The cyano and amine functionalities provide a scaffold for further modifications, enabling the creation of molecules with tailored biological activities. This has led to several preclinical studies investigating its efficacy in treating conditions such as rheumatoid arthritis and neurodegenerative disorders.

In material science, the applications of Dicyandiamide are equally impressive. Its ability to form coordination complexes with transition metals has opened up avenues for developing advanced catalysts. These catalysts are crucial in various industrial processes, including the synthesis of fine chemicals and the degradation of environmental pollutants. The compound's role in polymer chemistry is also noteworthy, where it serves as a cross-linking agent to enhance the mechanical properties of polymers.

The synthesis of Dicyandiamide typically involves the reaction of cyanogen bromide with ammonia under controlled conditions. This process highlights its industrial significance and the need for precise control over reaction parameters to ensure high yield and purity. The compound's stability under various storage conditions further underscores its practicality in industrial applications.

From an environmental perspective, the biodegradability of derivatives of Dicyandiamide has been a subject of interest. Studies have shown that certain modifications can render these compounds more environmentally friendly while maintaining their biological activity. This aligns with global efforts to develop sustainable chemical solutions that minimize ecological impact.

The future prospects of Dicyandiamide are promising, with ongoing research focusing on expanding its utility across multiple domains. Innovations in computational chemistry are aiding in the rapid design and screening of new derivatives, expediting the discovery process. Collaborative efforts between academia and industry are expected to yield groundbreaking applications that could revolutionize various sectors.

In conclusion, Dicyandiamide (CAS No. 461-58-5) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span from pharmaceuticals to advanced materials, demonstrating its versatility and importance. As research continues to uncover new possibilities, this compound is poised to play an even more pivotal role in shaping the future of chemical science.